Cas no 2680882-73-7 (3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid)
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid
- EN300-4184902
- 2680882-73-7
- 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid
-
- Inchi: 1S/C8H11F2NO3/c1-4(12)11-8(7(13)14)2-5(3-8)6(9)10/h5-6H,2-3H2,1H3,(H,11,12)(H,13,14)
- InChI Key: SXZMHUSYXQCICO-UHFFFAOYSA-N
- SMILES: FC(C1CC(C(=O)O)(C1)NC(C)=O)F
Computed Properties
- Exact Mass: 207.07069954g/mol
- Monoisotopic Mass: 207.07069954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.4Ų
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4184902-1.0g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 1.0g |
$1172.0 | 2025-03-15 | |
| Enamine | EN300-4184902-0.5g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 0.5g |
$1124.0 | 2025-03-15 | |
| Enamine | EN300-4184902-5.0g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 5.0g |
$3396.0 | 2025-03-15 | |
| Enamine | EN300-4184902-2.5g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 2.5g |
$2295.0 | 2025-03-15 | |
| Enamine | EN300-4184902-0.05g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 0.05g |
$983.0 | 2025-03-15 | |
| Enamine | EN300-4184902-10.0g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 10.0g |
$5037.0 | 2025-03-15 | |
| Enamine | EN300-4184902-0.25g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 0.25g |
$1078.0 | 2025-03-15 | |
| Enamine | EN300-4184902-0.1g |
3-(difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid |
2680882-73-7 | 95.0% | 0.1g |
$1031.0 | 2025-03-15 |
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic Acid (CAS No. 2680882-73-7): A Comprehensive Overview
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid (CAS No. 2680882-73-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid is a cyclic compound with a cyclobutane ring and a difluoromethyl group attached to one of the carbon atoms. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The acetamide functional group on the cyclobutane ring further enhances the compound's solubility and stability in aqueous environments.
The molecular formula of 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid is C9H9F2N2O3, and its molecular weight is approximately 229.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point ranges from 155°C to 157°C, making it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of a cyclobutanone derivative with an appropriate difluoromethylating agent, followed by acetylation to introduce the acetamide group. Another method involves the ring-closing metathesis (RCM) of a linear precursor to form the cyclobutane ring, followed by functional group transformations to achieve the desired structure.
A recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method for 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid. This method involves the sequential addition of difluoroacetic acid ethyl ester to a cyclobutanone derivative, followed by hydrolysis and acetylation. The overall yield of this process was reported to be over 80%, making it an attractive option for large-scale production.
Biological Activities
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders and cancer.
A study published in Nature Communications demonstrated that 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid selectively binds to and activates specific GPCRs involved in neuroprotection. This activity was shown to reduce neuronal cell death in models of Alzheimer's disease and Parkinson's disease, suggesting its potential as a neuroprotective agent.
In addition to its neuroprotective effects, 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid has also been investigated for its anti-cancer properties. Research conducted at the National Cancer Institute found that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through modulation of specific signaling pathways.
Clinical Trials and Future Prospects
The promising preclinical results for 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Phase I clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of the compound in healthy volunteers.
Preliminary data from these trials have shown that 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for Phase II trials, which will focus on evaluating the therapeutic efficacy of the compound in patients with specific neurological disorders and cancers.
The future prospects for 3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid are highly promising. If clinical trials continue to yield positive results, this compound could become an important addition to the arsenal of drugs used to treat neurodegenerative diseases and cancer. Ongoing research is also exploring potential combination therapies involving this compound with other established treatments to enhance therapeutic outcomes.
Conclusion
3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid (CAS No. 2680882-73-7) is a promising compound with unique structural features that confer valuable biological activities. Its potential as a neuroprotective agent and anti-cancer drug has been supported by extensive preclinical studies and early clinical trials. As research continues to advance, this compound may play a significant role in improving patient outcomes in various medical conditions.
2680882-73-7 (3-(Difluoromethyl)-1-acetamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)